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Cat. No.: B1518482
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Content Type: Technical Safety & Application Guide Subject: (R)-4-N-Cbz-3-
hydroxymethylmorpholine (CAS: 441717-93-7) Audience: Medicinal Chemists, Process Safety
Engineers, and Drug Development Leads

Executive Summary: The Chiral Scaffold Imperative

(R)-4-Cbz-3-hydroxymethylmorpholine is a high-value chiral building block extensively
utilized in the synthesis of pharmaceutical intermediates, particularly for dopamine receptor
antagonists (e.g., D4R selectivity) and kinase inhibitors. Unlike simple solvents or reagents, this
compound represents a "chiral pool" investment; its enantiomeric purity is critical for the
biological activity of the final drug substance.

This guide transcends the standard MSDS by integrating safety compliance with synthetic
strategy. We analyze the compound not just as a hazard, but as a reactive intermediate
requiring specific environmental controls to maintain its stereochemical integrity and chemical
stability.
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Physicochemical Identity & Safety Profile

This section consolidates critical data points. Note the divergence in toxicity classification
compared to its Boc-protected counterparts; the Cbz-derivative is often classified with higher
acute toxicity precautions.

ble 1: Chemical Identi husical

Property Specification

) Benzyl (3R)-3-(hydroxymethyl)morpholine-4-
Chemical Name

carboxylate
Common Name (R)-4-Cbz-3-hydroxymethylmorpholine
CAS Number 441717-93-7
Molecular Formula C13H17NOa
Molecular Weight 251.28 g/mol
Physical State Viscous Oil (Colorless to pale yellow)

Soluble in DMSO, Methanol, DCM, Ethyl

Solubility

Acetate
Predicted Boiling Point ~322°C (at 760 mmHg)
Chirality (R)-Enantiomer

Risk Assessment: GHS Classification

Signal Word:WARNING (Treat as High Potency in R&D settings)

Acute Toxicity (Oral): Category 3 (H301) — Toxic if swallowed.

Skin Corrosion/Irritation: Category 2 (H315).[1][2][3]

Serious Eye Damage/Irritation: Category 2A (H319).[3]

STOT - Single Exposure: Category 3 (H335) — Respiratory tract irritation.[4]
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Scientist's Note: While many morpholine derivatives are merely "Harmful" (H302), the H301
classification for this specific intermediate mandates the use of a fume hood and double-gloving

protocols. Do not handle on an open bench.

Emergency Response Protocols (Self-Validating
Systems)

In the event of exposure, immediate action is required.[2][3][4][5][6] The following workflow

utilizes a "Check-Act-Verify" loop to ensure safety.

Diagram 1: Acute Exposure Decision Logic
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Caption: Decision matrix for acute exposure. Note that for H301 (Toxic if swallowed), medical
attention is non-negotiable.

Handling, Storage & Stability Strategy

The stability of the Carbobenzyloxy (Cbz) group and the primary alcohol is the primary concern
during storage.

The Cold Chain Imperative

» Requirement: Store at 2—-8°C (Refrigerator).
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o Causality: The primary alcohol moiety is susceptible to slow oxidation to the aldehyde or
carboxylic acid if exposed to heat and air over prolonged periods. Additionally, carbamates
can undergo slow degradation or hydrolysis under humid, warm conditions.

o Protocol: Store under an inert atmosphere (Argon or Nitrogen) in a tightly sealed vial.

Handling Decision Matrix

o PPE: Nitrile gloves (double layer recommended due to oil formulation permeation risks),
safety goggles, and lab coat.

o Engineering Controls: All weighing and transfer operations must occur inside a Chemical
Fume Hood.

o Incompatibility: Avoid strong oxidizing agents (reacts with alcohol) and strong acids/bases
(potential Cbz cleavage or hydrolysis).

Synthetic Utility & Application

As a Senior Application Scientist, it is crucial to understand how to manipulate this building
block without degrading it. The (R)-4-Cbz-3-hydroxymethylmorpholine offers two distinct
reactive handles:

e The -OH Group: Ready for oxidation (Swern/Dess-Martin) or conversion to a leaving group
(Mesylate/Tosylate).

e The Cbz Group: A robust amine protecting group stable to acidic conditions (unlike Boc) but
removable via hydrogenolysis.

Diagram 2: Synthetic Divergence Pathway
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Caption: Synthetic divergence. Path A removes the protecting group; Path B modifies the side
chain while retaining N-protection.

Validated Protocol: Chz Deprotection (Hydrogenolysis)

To access the free amine for subsequent coupling.

» Dissolution: Dissolve 1.0 eq of (R)-4-Cbz-3-hydroxymethylmorpholine in Methanol (0.1 M
concentration).

o Catalyst: Add 10 wt% Pd/C (Palladium on Carbon). Safety: Wet the catalyst with solvent
under inert gas to prevent ignition.

o Reaction: Stir under a balloon of Hz gas (1 atm) at Room Temperature for 2—4 hours.

e Monitoring: Monitor by TLC or LCMS (Disappearance of UV-active Cbz group; product is
non-UV active, use Ninhydrin stain).

o Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate to yield (R)-3-
hydroxymethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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